Biemamide A
Overview
Description
Biemamide A is an inhibitor of the TGF-β pathway which blocks the epithelial to mesenchymal transition.
Scientific Research Applications
TGF-β Pathway Inhibition and Epithelial to Mesenchymal Transition
Biemamides, including Biemamide A, have been identified as inhibitors of the TGF-β pathway, specifically blocking the epithelial to mesenchymal transition (EMT) in cells. This property was discovered through screening of a marine natural products library. Biemamides A-E exhibited specific inhibition of TGF-β induced EMT in NMuMG cells. Furthermore, in the nematode Caenorhabditis elegans, biemamides influenced developmental processes related to body size regulation in a dose-dependent manner (Zhang et al., 2018).
Total Synthesis and Stereochemical Revision
Research has also been conducted on the total synthesis and stereochemical revision of Biemamides B and D, which are closely related to Biemamide A. This study achieved the first expedient asymmetric synthesis of both enantiomers of these biemamides, which are 5,6-dihydrouracil-type marine natural products. The study provided crucial insights into the stereochemistry of these compounds, revising the absolute configuration at the C5 position of natural biemamides B and D (Srivastava et al., 2019).
properties
Product Name |
Biemamide A |
|---|---|
Molecular Formula |
C21H39N3O3 |
Molecular Weight |
381.56 |
IUPAC Name |
(R)-14-Methyl-N-(1-methyl-2,6-dioxohexahydropyrimidin-5-yl)pentadecanamide |
InChI |
InChI=1S/C21H39N3O3/c1-17(2)14-12-10-8-6-4-5-7-9-11-13-15-19(25)23-18-16-22-21(27)24(3)20(18)26/h17-18H,4-16H2,1-3H3,(H,22,27)(H,23,25)/t18-/m1/s1 |
InChI Key |
MKIKPCKSPYBSML-GOSISDBHSA-N |
SMILES |
O=C(N[C@@H](C(N1C)=O)CNC1=O)CCCCCCCCCCCCC(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Biemamide A |
Origin of Product |
United States |
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